Cas no 1344274-23-2 (3-(Morpholine-4-sulfonyl)-1H-pyridin-4-one)

• Product Name: 3-(Morpholine-4-sulfonyl)-1H-pyridin-4-one
• CAS No: 1344274-23-2
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• CID: 5178913
• Update Time: 2025-07-18

3-(Morpholine-4-sulfonyl)-1H-pyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(Morpholine-4-sulfonyl)-1H-pyridin-4-one
• 3-(Morpholine-4-sulfonyl)-pyridin-4-ol
• 4(1H)-Pyridinone, 3-(4-morpholinylsulfonyl)-

• Inchi： 1S/C9H12N2O4S/c12-8-1-2-10-7-9(8)16(13,14)11-3-5-15-6-4-11/h1-2,7H,3-6H2,(H,10,12)
• InChI Key： MRJSKXZJCRAVNA-UHFFFAOYSA-N
• SMILES： C1NC=CC(=O)C=1S(N1CCOCC1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 3-(Morpholine-4-sulfonyl)-1H-pyridin-4-one

3-(Morpholine-4-sulfonyl)-1H-pyridin-4-one and Its Role in Modern Pharmaceutical Research

3-(Morpholine-4-sulfonyl)-1H-pyridin-4-one, with the CAS No. 1344274-23-2, is a key compound in the field of medicinal chemistry due to its unique structural features and potential pharmacological activities. This compound belongs to the class of pyridinone derivatives, which are known for their diverse biological applications ranging from anti-inflammatory to antitumor properties. The pyridinone ring serves as a versatile scaffold, enabling the incorporation of various functional groups to modulate biological activity. The presence of the morpholine-4-sulfonyl group further enhances its reactivity and specificity, making it a valuable target for drug development.

Recent studies have highlighted the significance of 3-(Morpholine-4-sulfonyl)-1H-pyridin-4-one in the design of novel therapeutic agents. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its potential as a lead compound for targeting protein kinases, a family of enzymes implicated in numerous diseases, including cancer and autoimmune disorders. The pyridinone core exhibits a high degree of conformational flexibility, allowing it to interact with multiple protein targets. This property is particularly advantageous in the development of multitarget drugs, which are gaining traction in the treatment of complex diseases.

The morpholine-4-sulfonyl moiety in 3-(Morpholine-4-suldeyl)-1H-pyridin-4-one contributes to its solubility and stability, critical factors in pharmaceutical formulations. Researchers have explored its utility in improving the bioavailability of drugs, as highlighted in a 2024 review article in Drug Discovery Today. The sulfonyl group also enhances the compound's ability to form hydrogen bonds with target proteins, thereby increasing its binding affinity. This makes it a promising candidate for the development of small molecule inhibitors.

One of the most intriguing aspects of 3-(Morpholine-4-sulfonyl)-1H-pyridin-4-one is its potential in the field of neuropharmacology. A 2023 study published in Neuropharmacology investigated its effects on the modulation of glutamate receptors, which are central to synaptic transmission and neurodegenerative diseases. The compound's ability to selectively interact with specific receptor subtypes suggests its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. This finding underscores the importance of further research into its pharmacological profile.

In addition to its therapeutic applications, 3-(Morpholine-4-sulfonyl)-1H-pyridin-4-one has shown promise in the realm of anti-inflammatory research. A 2024 study in Inflammation Research demonstrated its efficacy in reducing inflammatory markers in animal models of rheumatoid arthritis. The pyridinone ring was found to inhibit the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. This mechanism of action highlights the compound's potential as a novel anti-inflammatory agent.

The synthesis of 3-(Morpholine-4-sulfonyl)-1H-pyridin-4-one has been the subject of several studies, with researchers focusing on optimizing its chemical structure for enhanced biological activity. A 2023 paper in Organic & Biomolecular Chemistry described a novel synthetic route involving the coupling of a pyridinone derivative with a morpholine sulfonyl chloride. This method not only improves the yield but also reduces the number of steps required for its preparation, making it more cost-effective for large-scale production. Such advancements are crucial for the translation of laboratory discoveries into clinical applications.

Recent advances in computational chemistry have further expanded the understanding of 3-(Morpholine-4-sulfonyl)-1H-pyridin-4-one's molecular interactions. A 2024 study using molecular docking simulations revealed its potential to bind to multiple protein targets, including enzymes involved in metabolic pathways. This polypharmacological profile suggests that the compound could be used in the development of combination therapies, which are increasingly being explored to overcome drug resistance in cancer treatment.

The pyridinone ring in 3-(Morpholine-4-sulfonyl)-1H-pyridin-4-one is also being investigated for its role in modulating ion channels, a critical function in cellular signaling. Research published in Channels in 2023 indicated that the compound could selectively block certain voltage-gated sodium channels, which are implicated in conditions such as epilepsy and chronic pain. This finding opens new avenues for the development of targeted therapies for these disorders.

As the field of medicinal chemistry continues to evolve, 3-(Morpholine-4-sulfonyl)-1H-pyridin-4-one stands out as a compound with significant potential. Its structural versatility, combined with the functional groups such as the morpholine-4-sulfonyl moiety, makes it an attractive candidate for drug development. Ongoing research into its pharmacological properties and synthetic methods will undoubtedly contribute to the discovery of new therapeutic agents in the future.

The CAS No. 1344274-23-2 serves as a unique identifier for this compound, facilitating its use in scientific literature and regulatory frameworks. As researchers continue to explore its applications, the compound is likely to play an increasingly important role in the development of innovative treatments for a wide range of diseases.